Cas no 823828-48-4 (4-(4-bromobenzenesulfonyl)-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-bromobenzenesulfonyl)-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine
• CAS No: 823828-48-4
• MF: C₁₉H₁₈BrFN₂O₄S
• MW: 469.32462644577
• CID: 6011029
• PubChem ID: 2148059
• Update Time: 2025-10-29

4-(4-bromobenzenesulfonyl)-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromobenzenesulfonyl)-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine
• 5-Oxazolamine, 4-[(4-bromophenyl)sulfonyl]-2-(4-fluorophenyl)-N-(3-methoxypropyl)-
• 823828-48-4
• AKOS002326883
• F1790-0067
• 4-((4-bromophenyl)sulfonyl)-2-(4-fluorophenyl)-N-(3-methoxypropyl)oxazol-5-amine
• Z57361072
• 4-[(4-bromophenyl)sulfonyl]-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine
• 4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine

• Inchi： 1S/C19H18BrFN2O4S/c1-26-12-2-11-22-18-19(28(24,25)16-9-5-14(20)6-10-16)23-17(27-18)13-3-7-15(21)8-4-13/h3-10,22H,2,11-12H2,1H3
• InChI Key： GXTZBLSUMHNPNA-UHFFFAOYSA-N
• SMILES： O1C(NCCCOC)=C(S(C2=CC=C(Br)C=C2)(=O)=O)N=C1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 468.01547g/mol
• Monoisotopic Mass: 468.01547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Boiling Point: 623.5±65.0 °C(Predicted)
• pka: -2.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(4-bromobenzenesulfonyl)-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine

Professional Introduction to Compound with CAS No. 823828-48-4 and Product Name: 4-(4-bromobenzenesulfonyl)-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine

The compound with the CAS number 823828-48-4 and the product name 4-(4-bromobenzenesulfonyl)-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a bromobenzenesulfonyl group, a fluorophenyl moiety, and an N-(3-methoxypropyl) substituent, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The oxazole ring is one such scaffold that has been extensively studied for its ability to modulate various biological pathways. The compound in question incorporates an oxazole ring, which is known for its stability and ability to engage in hydrogen bonding interactions. This makes it a valuable component in the design of molecules targeting specific biological receptors or enzymes.

The bromobenzenesulfonyl group is another key feature of this compound that contributes to its pharmacological potential. Sulfonyl groups are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance binding affinity and metabolic stability. The bromine atom on the benzene ring introduces additional electronic properties that can influence the molecule's reactivity and interaction with biological targets. This combination of structural elements makes the compound a promising candidate for further investigation.

Furthermore, the presence of a fluorophenyl moiety in the molecule adds another layer of complexity and functionality. Fluoroaromatic compounds are well-known for their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The fluorine atom can also participate in specific interactions with biological targets, leading to enhanced efficacy or selectivity. These properties make fluorinated compounds particularly attractive for drug development.

The N-(3-methoxypropyl) substituent at the nitrogen atom of the oxazole ring further modulates the chemical behavior of the molecule. Alkyl chains, especially those with methoxy groups, can influence solubility, lipophilicity, and overall bioavailability. The 3-methoxypropyl group provides a balance between hydrophobicity and hydrophilicity, which is often crucial for achieving optimal pharmacological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The oxazole scaffold has been particularly effective in developing molecules with antimicrobial, anti-inflammatory, and anticancer properties. The compound under discussion shares structural similarities with several known bioactive molecules, suggesting potential therapeutic applications in these areas. Researchers have been exploring ways to optimize these scaffolds for improved efficacy and reduced side effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic strategies in drug development.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising properties in vitro. It has demonstrated interactions with various biological targets that are relevant to several diseases. For instance, it has shown potential as an inhibitor of certain enzymes involved in cancer cell proliferation. Additionally, it has exhibited antimicrobial activity against several bacterial strains, indicating its possible use in treating infections.

The impact of fluorine substitution on pharmacological activity has been well-documented in literature. The introduction of fluorine atoms can lead to significant changes in a molecule's potency, selectivity, and metabolic stability. In this case, the fluorophenyl group appears to enhance binding affinity while minimizing off-target effects. This is a critical factor in developing drugs that are both effective and safe.

The bromobenzenesulfonyl group also plays a crucial role in determining the compound's biological profile. Sulfonyl groups are known for their ability to form strong hydrogen bonds with polar residues on target proteins. This interaction can lead to high-affinity binding and prolonged residence time at the target site, which are desirable properties for any therapeutic agent.

Future research directions include further optimization of this compound through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can identify which structural features are most critical for biological activity. This information can then be used to develop more potent and selective derivatives.

Additionally, computational modeling techniques such as molecular dynamics simulations and quantum mechanics calculations are being employed to gain deeper insights into how this compound interacts with its biological targets at the molecular level. These computational approaches can provide valuable information about binding mechanisms and help guide experimental efforts.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound described here exemplifies how advances in synthetic chemistry can lead to new therapeutic opportunities. By leveraging cutting-edge technologies and methodologies, researchers continue to push the boundaries of what is possible in drug discovery.

In conclusion,4-(4-bromobenzenesulfonyl)-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications across multiple disease areas including cancer and infectious diseases. Its unique structural features make it a valuable candidate for further investigation through both experimental and computational studies.